Cas no 72361-00-3 (L-Serine,N-(4-nitrophenyl)-)

• Product Name: L-Serine,N-(4-nitrophenyl)-
• CAS No: 72361-00-3
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• CID: 574384
• PubChem ID: 3055394
• Update Time: 2025-04-19

L-Serine,N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• L-Serine,N-(4-nitrophenyl)-
• (2S)-3-hydroxy-2-(4-nitroanilino)propanoic acid
• (2S)-3-hydroxy-2-[(4-nitrophenyl)amino]propanoic acid
• 72361-00-3
• Serine, p-nitrophenyl-
• DTXSID30222677
• SCHEMBL10925559
• p-Nitrophenyl serine
• p-nitrophenylserine

• Inchi： 1S/C9H10N2O5/c12-5-8(9(13)14)10-6-1-3-7(4-2-6)11(15)16/h1-4,8,10,12H,5H2,(H,13,14)/t8-/m0/s1
• InChI Key： WLZQSOUQRZKSBM-QMMMGPOBSA-N
• SMILES： OC[C@@H](C(=O)O)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.059
• Monoisotopic Mass: 226.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.546
• Boiling Point: 534.9°C at 760 mmHg
• Flash Point: 277.3°C
• Refractive Index: 1.671
• PSA: 112.7